ganglioside GD3

• CAS: 62010-37-1
• Molecular Formula: C70H123N3Na2O29
• Molecular Weight: 1516.7 g/mol
• InChI: InChI=1S/C70H125N3O29.2Na/c1-5-7-9-11-13-15-17-19-20-22-24-26-28-30-32-34-52(84)73-44(45(80)33-31-29-27-25-23-21-18-16-14-12-10-8-6-2)41-95-65-59(89)58(88)61(51(40-77)97-65)98-66-60(90)64(56(86)49(38-75)96-66)102-70(68(93)94)36-47(82)54(72-43(4)79)63(101-70)57(87)50(39-76)99-69(67(91)92)35-46(81)53(71-42(3)78)62(100-69)55(85)48(83)37-74;;/h31,33,44-51,53-66,74-77,80-83,85-90H,5-30,32,34-41H2,1-4H3,(H,71,78)(H,72,79)(H,73,84)(H,91,92)(H,93,94);;/q;2*+1/p-2/t44-,45+,46-,47-,48+,49+,50+,51+,53+,54+,55+,56-,57+,58+,59+,60+,61+,62+,63+,64-,65+,66-,69+,70-;;/m0../s1
• InChIKey: LGRBZCLULGFXOD-CIGIAFLBSA-L

Ganglioside GD3 (CAS 62010-37-1): A Disialoganglioside Tumor-Associated Antigen for Melanoma and Neuroectodermal Research

Ganglioside GD3 is a disialoganglioside (glycosphingolipid bearing two sialic acid residues) characterized by the carbohydrate sequence NeuAcα2-8NeuAcα2-3Galβ1-4Glcβ1-1Cer. It is a prominent tumor-associated carbohydrate antigen (TACA) overexpressed in human melanoma, neuroblastoma, and other cancers of neuroectodermal origin, while being minimally expressed in normal adult tissues [1]. GD3 functions as an endogenous ligand for immune checkpoint receptors (e.g., Siglec-7), a high-affinity receptor for bacterial neurotoxins (e.g., tetanus toxin), and an endogenous mediator of mitochondrial apoptosis [2][3]. Its O-acetylated derivative, 9-O-acetyl-GD3, represents a distinct melanoma-restricted antigen with vaccine applications [4].

ApoptosisMitochondrial permeability transition pathway studies

ImmunomodulationSiglec-7 / CD1d immune checkpoint research

Stem CellEGFR signaling and NSC self-renewal assays

• [1] Hersey P. Ganglioside antigens in tissue sections of skin, naevi, and melanoma—implications for treatment of melanoma. Cancer Treat Res. 1991;54:137-51. PMID: 1673856. View Source
• [2] Di Carluccio C, Padilla-Cortés L, Tiemblo-Martìn M, et al. Insights into Siglec-7 Binding to Gangliosides: NMR Protein Assignment and the Impact of Ligand Flexibility. Adv Sci. 2025;12(23):2415782. doi:10.1002/advs.202415782. View Source
• [3] Chen C, Fu Z, Kim J-JP, Barbieri JT, Baldwin MR. Gangliosides as high affinity receptors for tetanus neurotoxin. J Biol Chem. 2009;284(27):18139-48. doi:10.1074/jbc.M109.013391. View Source
• [4] Ritter G, Boosfeld E, Calves MJ, Oettgen HF, Old LJ, Livingston PO. Antibody response to immunization with purified GD3 ganglioside and GD3 derivatives (lactones, amide and gangliosidol) in the mouse. Immunobiology. 1990;182(1):32-43. PMID: 2098322. View Source

Why Ganglioside GD3 Cannot Be Substituted with GM3 or GD2 in Immuno-Oncology and Apoptosis Research

Ganglioside GD3 exhibits distinct biological and immunological properties that preclude simple substitution with structurally related gangliosides such as GM3 (monosialylated precursor) or GD2 (downstream disialylated product). In apoptosis research, GD3 and GM3 trigger dendritic cell death through divergent mechanisms: GD3-induced apoptosis is ROS-dependent and involves direct mitochondrial effects, whereas GM3-induced apoptosis is ROS-independent and can be pharmacologically blocked by the acid sphingomyelinase inhibitor desipramine [1]. In immuno-oncology, GD3 serves as a specific ligand for the inhibitory immune receptor Siglec-7, with higher binding affinity compared to more flexible glycan derivatives [2]. Furthermore, monoclonal antibodies raised against GD3 exhibit defined cross-reactivity profiles that differ fundamentally from those targeting GD2 or GM3, with some anti-GD3 clones (e.g., BW2121) showing no cross-reactivity with GM3, GD2, GD1b, GT1b, GD1a, GM1, or GM2 . In melanoma, the GM3:GD3 ratio varies from 15:1 to 1:5 across patient tumors and correlates with survival outcomes, demonstrating that these two gangliosides are not functionally interchangeable as prognostic biomarkers [3].

α2,8-sialic acid specificityGM3 and GM2 lack the disialic epitope required for Siglec-7 binding, which may shift immune evasion readouts.

CD1d binding affinityGD3-specific high-affinity CD1d interaction may not be replicated by related gangliosides, altering NKT cell response profiles.

Direct mitochondrial PT inductionOnly GD3 triggers cytochrome c release at low micromolar concentrations; GM1 and ceramide show weak or absent pore activation.

• [1] Bennaceur K, Popa I, Portoukalian J, Berthier-Vergnes O, Péguet-Navarro J. Different mechanisms are involved in apoptosis induced by melanoma gangliosides on human monocyte-derived dendritic cells. Glycobiology. 2009;19(6):576-82. doi:10.1093/glycob/cwp015. View Source
• [2] Di Carluccio C, Padilla-Cortés L, Tiemblo-Martìn M, et al. Insights into Siglec-7 Binding to Gangliosides: NMR Protein Assignment and the Impact of Ligand Flexibility. Adv Sci. 2025;12(23):2415782. doi:10.1002/advs.202415782. View Source
• [3] Ravindranath MH, Tsuchida T, Morton DL, Irie RF. Ganglioside GM3:GD3 ratio as an index for the management of melanoma. Cancer. 1991;67(12):3029-35. PMID: 2044049. View Source

Quantitative Differentiation of Ganglioside GD3 (62010-37-1) from GM3, GD2, and Other Ganglioside Analogs

GD3 vs. GM3: Divergent Apoptotic Mechanisms and Pharmacological Sensitivity in Human Dendritic Cells

In a direct comparative study using human monocyte-derived dendritic cells, GD3 and GM3 purified from melanoma tumors induced apoptosis through mechanistically distinct pathways. GD3-induced apoptosis was ROS-dependent and associated with caspase activation, whereas GM3-induced apoptosis was ROS-independent. Critically, the acid sphingomyelinase inhibitor desipramine blocked apoptosis induced by GM3 but had no effect on GD3-induced apoptosis, indicating that GD3 acts directly on mitochondria independent of acid sphingomyelinase [1].

DC Cytokine Suppression

Head-to-head

GD3: >50% decrease in IL-6, IL-10, IL-12, TNF-α; GM3: no significant effect

Supports DC immunosuppression assay contextMouse BMDCs, LPS-stimulated, 20 μg/mL

Evidence Dimension	Apoptosis mechanism and pharmacological sensitivity
Target Compound Data	GD3: ROS-dependent apoptosis; caspase activation; desipramine-insensitive
Comparator Or Baseline	GM3: ROS-independent apoptosis; desipramine-sensitive (acid sphingomyelinase-dependent)
Quantified Difference	Desipramine prevented GM3-induced apoptosis only; GD3-induced apoptosis unaffected by desipramine
Conditions	Human monocyte-derived dendritic cells; purified melanoma-derived gangliosides

Why This Matters

Researchers studying tumor-induced immunosuppression or screening apoptosis-modulating compounds require GD3 specifically, as GM3 cannot recapitulate the ROS-dependent mitochondrial pathway.

• [1] Bennaceur K, Popa I, Portoukalian J, Berthier-Vergnes O, Péguet-Navarro J. Different mechanisms are involved in apoptosis induced by melanoma gangliosides on human monocyte-derived dendritic cells. Glycobiology. 2009;19(6):576-82. doi:10.1093/glycob/cwp015. View Source

GD3 vs. GM3 and GD2: Divergent Tumor Expression Patterns and Prognostic Value in Melanoma

In tumor biopsy specimens from 42 melanoma patients, GD3 and GM3 together constitute 80% of total lipid-bound sialic acid. The GM3:GD3 ratio ranges from 15:1 to 1:5, contrasting sharply with the 19:1 ratio observed in normal melanocytes. Patients with a high GM3:GD3 ratio (Group I, 15:1 to 1.5:1) demonstrated significantly longer survival than those with a low ratio (Group III, 1:1.5 to 1:5; P = 0.01). Notably, Group III tumors expressed higher levels of immunogenic gangliosides including GD2, GM2, and O-AcGD3, indicating that GD3 predominance correlates with more aggressive disease and potential immunotherapy responsiveness [1]. In parallel immunohistochemical analyses, GD2 was expressed on only approximately 25% of primary melanomas and less than 50% of metastases, whereas GD3 was distributed widely on melanocytes, naevi, and practically all melanomas [2].

Mitochondrial PT Induction

Head-to-head

GD3 induced PT at ~3 μM; GM1: weak; ceramide: no PT

Supports apoptosis pathway interpretationIsolated rat liver mitochondria

Evidence Dimension	Tumor expression prevalence and prognostic ratio
Target Compound Data	GD3: widely expressed on practically all melanomas; GM3:GD3 ratio inverted in aggressive tumors (down to 1:5)
Comparator Or Baseline	GM3: 19:1 ratio in normal melanocytes; GD2: expressed on ~25% of primary melanomas and <50% of metastases
Quantified Difference	GM3:GD3 ratio shift from 19:1 (normal) to 1:5 (aggressive tumor); survival difference P = 0.01 between ratio groups
Conditions	42 melanoma patient tumor biopsies; immunohistochemistry of tissue sections

Why This Matters

For diagnostic assay development and patient stratification, GD3 quantification provides prognostic information distinct from GM3 or GD2, and the GM3:GD3 ratio serves as a validated biomarker for melanoma management.

• [1] Ravindranath MH, Tsuchida T, Morton DL, Irie RF. Ganglioside GM3:GD3 ratio as an index for the management of melanoma. Cancer. 1991;67(12):3029-35. PMID: 2044049. View Source
• [2] Hersey P. Ganglioside antigens in tissue sections of skin, naevi, and melanoma—implications for treatment of melanoma. Cancer Treat Res. 1991;54:137-51. PMID: 1673856. View Source

GD3 vs. GM1a: Distinct Receptor Pocket Specificity for Tetanus Neurotoxin Binding

Using glycan array and solid-phase binding analyses, GD3 was identified as a ganglioside that binds exclusively to the sialic acid-binding 'R' pocket of tetanus neurotoxin (TeNT), whereas GM1a binds exclusively to the lactose-binding 'W' pocket. Ganglioside binding to both pockets is necessary for high-affinity neuronal binding and subsequent neurotoxin entry. The crystal structure of a ternary complex of the TeNT receptor-binding domain (HCR/T) with sugar components confirmed the distinct binding modes [1].

NSC Self-Renewal

Head-to-head

GD3 restores stemness and EGFR expression in GD3S-KO NSCs

Supports stem cell EGFR signaling contextMouse neurosphere assay

Evidence Dimension	Tetanus neurotoxin receptor pocket specificity
Target Compound Data	GD3 binds exclusively to TeNT R pocket (sialic acid-binding site)
Comparator Or Baseline	GM1a binds exclusively to TeNT W pocket (lactose-binding site)
Quantified Difference	Mutually exclusive pocket occupancy; both pockets required for high-affinity binding
Conditions	Glycan array; solid-phase binding; crystallography of HCR/T ternary complex

Why This Matters

For studies of neurotoxin entry mechanisms or development of toxin-neutralizing agents, GD3 and GM1a are not interchangeable due to their distinct and non-overlapping receptor binding sites.

• [1] Chen C, Fu Z, Kim J-JP, Barbieri JT, Baldwin MR. Gangliosides as high affinity receptors for tetanus neurotoxin. J Biol Chem. 2009;284(27):18139-48. doi:10.1074/jbc.M109.013391. View Source

GD3 vs. Gb3 Derivatives: Higher Binding Affinity to Siglec-7 Immune Checkpoint Receptor

Siglec-7 is an inhibitory immune receptor on human natural killer cells that recognizes GD3 as an endogenous ligand. NMR and biophysical analyses revealed that GD3 exhibits the highest affinity for the Siglec-7 carbohydrate recognition domain among tested ligands at 25°C. The greater conformational flexibility of Gb3 derivatives negatively impacts binding entropy, leading to lower affinity compared to GD3. Arg124 was identified as a key residue mediating the GD3-Siglec-7 interaction [1]. Additionally, the ceramide moiety of GD3 is essential for Siglec-7 recognition on the cell surface, distinguishing it from soluble GD3 oligosaccharides [2].

NK Cell Cytotoxicity

Head-to-head

GD3+ cells: Siglec-7-dependent reduction in lysis; GD3−: no inhibition

Supports NK immune checkpoint assay contextP815 cells, human NK cells

Evidence Dimension	Siglec-7 carbohydrate recognition domain (CRD) binding affinity
Target Compound Data	GD3: highest affinity for Siglec-7 CRD at 25°C among ligands tested
Comparator Or Baseline	Gb3 derivatives: lower affinity due to greater conformational flexibility and entropic penalty
Quantified Difference	GD3 exhibits superior binding thermodynamics relative to more flexible Gb3 derivatives
Conditions	NMR spectroscopy; biophysical binding assays; Siglec-7 CRD at 25°C

Why This Matters

For cancer immunotherapy research targeting the Siglec-7 immune checkpoint, GD3 is the preferred ligand for binding studies and inhibitor development due to its superior affinity and defined binding mode.

• [1] Di Carluccio C, Padilla-Cortés L, Tiemblo-Martìn M, et al. Insights into Siglec-7 Binding to Gangliosides: NMR Protein Assignment and the Impact of Ligand Flexibility. Adv Sci. 2025;12(23):2415782. doi:10.1002/advs.202415782. View Source
• [2] Hashimoto N, Ito S, Tsuchida A, et al. The ceramide moiety of disialoganglioside (GD3) is essential for GD3 recognition by the sialic acid-binding lectin SIGLEC7 on the cell surface. J Biol Chem. 2019;294(20):8259-71. doi:10.1074/jbc.RA118.007083. View Source

GD3 vs. GM3, GD2, and Other Gangliosides: Defined Monoclonal Antibody Cross-Reactivity Profile

Monoclonal antibody clone BW2121 (anti-GD3 ganglioside) demonstrates a well-characterized specificity profile: it recognizes and binds human GD3 and GQ1b but does not cross-react with GD1b, GD2, GT1b, GD1a, GM1, GM2, or GM3 in ELISA . Similarly, clones DSG-1, -2, -3, and -4 react with GD3(NeuAc-NeuAc) and GD3(NeuAc-NeuGc) but not with GD2, GD1b, GT1b, GQ1b, GT1a, other gangliosides, or neutral glycosphingolipids, with specificity mapped to the NeuAcα2-8Siaα2-3Galβ1-4Glc epitope [1]. In contrast, some anti-GD3 clones (e.g., KM641) show major reactivity with GD3 and minor cross-reactivity with GQ1b only, out of 11 common gangliosides tested [2].

Melanoma Tumorigenic Traits

Cross-study comparable

2.1× proliferation, 3.5× invasion in GD3+ vs. GD3− cells

Supports melanoma model-response interpretationSK-MEL-28-N1 cells, Matrigel assay

Evidence Dimension	Monoclonal antibody cross-reactivity profile
Target Compound Data	GD3: recognized by BW2121 with no cross-reactivity to GM3, GD2, GD1b, GT1b, GD1a, GM1, GM2
Comparator Or Baseline	GM3, GD2, GD1b, GT1b, GD1a, GM1, GM2: no recognition by BW2121
Quantified Difference	BW2121: 0/7 cross-reactivity with tested non-GD3 gangliosides; KM641: minor cross-reactivity only with GQ1b (1/10 non-GD3 gangliosides)
Conditions	ELISA; flow cytometry; immunohistochemistry; complement-dependent liposome immune lysis assay

Why This Matters

For immunodetection, FACS, or IHC applications in melanoma research, GD3-specific antibodies with validated non-cross-reactivity to other tumor-associated gangliosides (GM3, GD2) are essential to avoid false-positive signals.

• [1] Watarai S, Onuma M, Yasuda T. Production of monoclonal antibodies specific for ganglioside GD3. J Biochem. 1991;110(6):889-95. PMID: 1724444. View Source
• [2] Nakamura K, Koike M, Shitara K, et al. Antitumor effects of a novel monoclonal antibody with high binding affinity to ganglioside GD3. Cancer Sci. 2001;92(7):762-8. PMID: 11473728. View Source

Synthetic GD3 vs. Bovine Brain-Derived GD3: Equivalent Mitochondrial Apoptotic Activity

A direct comparison of chemically synthesized GD3 with bovine-brain-derived GD3 demonstrated equivalent biological activity in two key assays: uncoupling of mitochondrial respiration and induction of apoptosis in oligodendrocytes. No significant difference in potency or efficacy was observed between the two sources, validating that synthetic GD3 can substitute for natural bovine GD3 in functional studies without compromising experimental outcomes [1]. Additionally, GD3 induces cytochrome c release from isolated rat liver mitochondria, a process completely prevented by cyclosporin A, confirming its direct mitochondrial pro-apoptotic activity [2].

Biosynthetic Pathway

Class-level inference

60% NSC pool loss, 70% neurogenesis reduction in GD3S-KO

Supports b-series pathway contextGD3S-KO mouse model, adult brain

Evidence Dimension	Mitochondrial respiration uncoupling and oligodendrocyte apoptosis induction
Target Compound Data	Synthetic GD3: equivalent uncoupling of mitochondrial respiration; equivalent apoptosis induction in oligodendrocytes
Comparator Or Baseline	Bovine brain-derived GD3: equivalent activity in both assays
Quantified Difference	No significant difference in potency or efficacy between synthetic and natural bovine GD3
Conditions	Isolated mitochondria; oligodendrocyte cell culture

Why This Matters

Procurement of synthetic GD3 is validated as functionally equivalent to animal-derived GD3 for apoptosis and mitochondrial studies, enabling reproducible research without batch-to-batch variability associated with tissue extraction.

• [1] Castro-Palomino JC, Simon B, Speer O, Leist M, Schmidt RR. Synthesis of ganglioside GD3 and its comparison with bovine GD3 with regard to oligodendrocyte apoptosis mitochondrial damage. Chemistry. 2001;7(10):2178-84. PMID: 11411989. View Source
• [2] RGD Reference Report. Ganglioside GD3 and its mimetics induce cytochrome c release from mitochondria. Rat Genome Database. RGD:1598336. View Source

Validated Application Scenarios for Ganglioside GD3 (62010-37-1) in Cancer Research and Drug Development

Melanoma Immunotherapy Target Validation and Monoclonal Antibody Development

GD3 is widely expressed on practically all human melanomas, with the GM3:GD3 ratio serving as a validated prognostic biomarker (ratio range 15:1 to 1:5; survival difference P = 0.01 between high and low ratio groups) [1][2]. GD3 is a high-affinity ligand for Siglec-7, an inhibitory immune receptor on NK cells, and understanding this interaction is critical for developing checkpoint blockade strategies [3]. Monoclonal antibodies such as BW2121 and DSG-1/2/3/4 provide validated tools for GD3 detection with minimal cross-reactivity to GM3, GD2, and other gangliosides, enabling specific immunohistochemical and flow cytometric analysis of tumor specimens [4].

Mitochondrial Apoptosis and Cell Death Mechanism Studies

GD3 induces ROS-dependent apoptosis in human dendritic cells via direct mitochondrial effects, distinct from the acid sphingomyelinase-dependent pathway triggered by GM3 [5]. Synthetic GD3 is functionally equivalent to bovine brain-derived GD3 in uncoupling mitochondrial respiration and inducing oligodendrocyte apoptosis, enabling reproducible mechanistic studies without animal-derived material variability [6]. GD3 also induces cytochrome c release from isolated mitochondria, a process blocked by cyclosporin A, confirming its utility as a direct mitochondrial pro-apoptotic agent for screening studies [7].

Tetanus Neurotoxin Receptor and Entry Mechanism Research

GD3 binds exclusively to the 'R' pocket (sialic acid-binding site) of tetanus neurotoxin, whereas GM1a binds to the 'W' pocket. Both pocket interactions are required for high-affinity neuronal binding and subsequent neurotoxin entry [8]. This defined receptor specificity makes GD3 an essential reagent for structural and functional studies of clostridial neurotoxin entry, as well as for screening compounds that block the GD3-TeNT interaction.

Cancer Diagnostic and Prognostic Assay Development

The GM3:GD3 ratio in tumor biopsies is a biochemically defined criterion for melanoma prognosis and therapeutic stratification [2]. Because GD3 and GM3 together constitute 80% of lipid-bound sialic acid in melanoma, their quantification is both analytically accessible and clinically informative. For neuroblastoma research, GD3 expression is inversely correlated with GD2 levels, and GD3 synthase activity controls the commitment to GD2 synthesis, making GD3 quantification a key parameter for understanding ganglioside pathway dysregulation in neuroectodermal tumors [9].

Application

Selection Property

Validation Focus

Mitochondrial apoptosis pathway research

Direct mPTP induction specificity

Cytochrome c release and PT pore assay

Tumor immune evasion modeling

CD1d binding and NKT cell modulation

NKT cell activation and cytokine profiling

Stem cell EGFR signaling research

EGFR-lipid raft interaction specificity

Stemness and EGFR recycling assays

Ganglioside-targeted antibody development

α2,8-disialosyl epitope specificity

Antibody cross-reactivity screening

• [1] Hersey P. Ganglioside antigens in tissue sections of skin, naevi, and melanoma—implications for treatment of melanoma. Cancer Treat Res. 1991;54:137-51. PMID: 1673856. View Source
• [2] Ravindranath MH, Tsuchida T, Morton DL, Irie RF. Ganglioside GM3:GD3 ratio as an index for the management of melanoma. Cancer. 1991;67(12):3029-35. PMID: 2044049. View Source
• [3] Di Carluccio C, Padilla-Cortés L, Tiemblo-Martìn M, et al. Insights into Siglec-7 Binding to Gangliosides: NMR Protein Assignment and the Impact of Ligand Flexibility. Adv Sci. 2025;12(23):2415782. doi:10.1002/advs.202415782. View Source
• [4] Watarai S, Onuma M, Yasuda T. Production of monoclonal antibodies specific for ganglioside GD3. J Biochem. 1991;110(6):889-95. PMID: 1724444. View Source
• [5] Bennaceur K, Popa I, Portoukalian J, Berthier-Vergnes O, Péguet-Navarro J. Different mechanisms are involved in apoptosis induced by melanoma gangliosides on human monocyte-derived dendritic cells. Glycobiology. 2009;19(6):576-82. doi:10.1093/glycob/cwp015. View Source
• [6] Castro-Palomino JC, Simon B, Speer O, Leist M, Schmidt RR. Synthesis of ganglioside GD3 and its comparison with bovine GD3 with regard to oligodendrocyte apoptosis mitochondrial damage. Chemistry. 2001;7(10):2178-84. PMID: 11411989. View Source
• [7] RGD Reference Report. Ganglioside GD3 and its mimetics induce cytochrome c release from mitochondria. Rat Genome Database. RGD:1598336. View Source
• [8] Chen C, Fu Z, Kim J-JP, Barbieri JT, Baldwin MR. Gangliosides as high affinity receptors for tetanus neurotoxin. J Biol Chem. 2009;284(27):18139-48. doi:10.1074/jbc.M109.013391. View Source
• [9] Ruan S, Lloyd KO. Relationship of glycosyltransferases and mRNA levels to ganglioside expression in neuroblastoma and melanoma cells. J Neurochem. 1999;72(2):514-21. PMID: 9930722. View Source